Cas no 93771-22-3 (6-(2-phenylethyl)-1,3-benzoxazol-2(3H)-one)

• Product Name: 6-(2-phenylethyl)-1,3-benzoxazol-2(3H)-one
• CAS No: 93771-22-3
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 1981574
• PubChem ID: 3022237
• Update Time: 2025-04-21

6-(2-phenylethyl)-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-phenylethyl)-1,3-benzoxazol-2(3H)-one
• 6-(2-phenylethyl)-3H-1,3-benzoxazol-2-one
• Phenethyl-6-benzoxazolinone
• Phenethyl-6-benzoxazolinone [French]
• DTXCID10162082
• SCHEMBL17268194
• DTXSID60239591
• 6-(2-Phenylethyl)-2(3H)-benzoxazolone
• 2(3H)-Benzoxazolone, 6-(2-phenylethyl)-
• 93771-22-3

• Inchi： 1S/C15H13NO2/c17-15-16-13-9-8-12(10-14(13)18-15)7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2,(H,16,17)
• InChI Key： MREYPXMSPAQAOZ-UHFFFAOYSA-N
• SMILES： O1C(NC2=CC=C(C=C12)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 239.095
• Monoisotopic Mass: 239.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.223
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.615